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Introduction
The optochin susceptibility test is a critical differential test used in microbiology for the

presumptive identification of Streptococcus pneumoniae from other alpha-hemolytic

streptococci, often referred to as viridans streptococci.[1][2][3] Optochin, chemically known as

ethylhydrocupreine hydrochloride, is a quinine derivative that selectively inhibits the growth of

S. pneumoniae at very low concentrations.[3][4][5] Other alpha-hemolytic streptococci are

typically resistant to optochin.[2][3] This differential inhibition provides a reliable method for

distinguishing S. pneumoniae, a significant human pathogen, from other closely related species

that are part of the normal respiratory flora.[1][6] The test is performed on a 5% sheep blood

agar plate and relies on the formation of a zone of inhibition around an optochin-impregnated

disk.[1][4]

Principle of the Test
The optochin test is based on the differential susceptibility of alpha-hemolytic streptococci to

the chemical optochin. Streptococcus pneumoniae possesses a unique sensitivity to optochin,

which alters the surface tension of the bacterial cell membrane, leading to cell lysis and the

formation of a visible zone of growth inhibition around the optochin disk.[4][7] In contrast, other

alpha-hemolytic streptococci are resistant to the concentration of optochin present in the test
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disk and will grow up to the edge of the disk.[2][3] This distinct difference in growth patterns

allows for the presumptive identification of S. pneumoniae.

Materials and Reagents
Culture Media: 5% Sheep Blood Agar plates[1]

Reagents: Optochin disks (5 µg, 6 mm diameter)[2][3]

Cultures:

Pure, isolated colonies of an alpha-hemolytic Streptococcus to be tested.

Quality control strains:

Positive Control:Streptococcus pneumoniae ATCC 49619 or ATCC 6305[1][8]

Negative Control:Streptococcus mitis ATCC 49456 or Enterococcus faecalis ATCC

29212[1]

Equipment:

Sterile inoculating loops or cotton swabs[1]

Sterile forceps[4]

Incubator with a 5-10% CO2 atmosphere, maintained at 35 ± 2°C[1][5]

Ruler or caliper for measuring zone diameters in millimeters[8]

Bunsen burner

Personal Protective Equipment (PPE)

Quality Control
Prior to or concurrent with testing unknown isolates, it is imperative to perform quality control

testing to ensure the accuracy of the results.
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Positive Control: Streak Streptococcus pneumoniae ATCC 49619 on a 5% sheep blood agar

plate and apply an optochin disk. After incubation, a zone of inhibition of ≥14 mm should be

observed.[1]

Negative Control: Streak Streptococcus mitis ATCC 49456 or Enterococcus faecalis ATCC

29212 on a 5% sheep blood agar plate and apply an optochin disk. After incubation, no zone

of inhibition should be observed.[1]

These quality control procedures should be performed with each new lot of optochin disks and

as required by laboratory protocols.

Experimental Protocol
The following protocol outlines the step-by-step procedure for performing the optochin

susceptibility test.

Inoculum Preparation and Inoculation
Using a sterile inoculating loop or cotton swab, select 2-3 well-isolated colonies of the alpha-

hemolytic streptococcus to be tested.[4]

Streak the colonies onto a 5% sheep blood agar plate to obtain confluent growth in the area

of inoculation.[8][9]

Disk Application
Using sterile forceps, aseptically place a 5 µg optochin disk onto the inoculated surface of

the agar.[4]

Gently press the disk with the forceps to ensure it adheres firmly to the agar surface.[4][8]

Incubation
Incubate the plate at 35 ± 2°C for 18-24 hours in an atmosphere containing 5-10% CO2.[1]

[5] A CO2-enriched environment is crucial as some strains of S. pneumoniae may not grow

well in ambient air.[7][8]

Examination and Measurement
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After the incubation period, examine the plate for a zone of inhibition around the optochin

disk.

If a zone of inhibition is present, measure its diameter in millimeters (mm) using a ruler or

caliper. The measurement should include the diameter of the disk.[3][8]

Data Presentation and Interpretation of Results
The diameter of the zone of inhibition is measured to determine the susceptibility of the

organism to optochin. The results are interpreted as follows:

Zone of Inhibition
Diameter (6 mm
disk)

Interpretation
Presumptive
Identification

Further Action

≥ 14 mm Susceptible
Streptococcus

pneumoniae

Report as

Streptococcus

pneumoniae.

< 14 mm Intermediate/Resistant
Not Streptococcus

pneumoniae

If the zone is between

7-13 mm, a bile

solubility test is

recommended for

confirmation, as some

S. pneumoniae strains

can show smaller

zones of inhibition.[2]

[3][4]

No zone of inhibition Resistant
Viridans group

streptococcus

Report as viridans

group streptococcus.

Limitations of the Test
While the optochin test is a reliable presumptive test, there are some limitations to consider:

Some strains of S. pneumoniae have been reported to be optochin-resistant.[2][4]
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Other alpha-hemolytic streptococci may occasionally show slight susceptibility to optochin,

resulting in small zones of inhibition.[7][8]

For isolates with intermediate zone sizes (less than 14 mm), a confirmatory test such as the

bile solubility test is necessary for definitive identification.[2][7]

The test requires a pure culture of the organism.

Proper incubation conditions, specifically a CO2-enriched atmosphere, are critical for the

growth of some S. pneumoniae strains.[7][8]
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Preparation

Procedure

Analysis & Interpretation

Results

Start: Obtain pure alpha-hemolytic colonies

Streak colonies onto 5% Sheep Blood Agar for confluent growth

Aseptically place a 5 µg optochin disk on the inoculated agar

Incubate at 35°C in 5-10% CO2 for 18-24 hours

Examine for a zone of inhibition

Measure the diameter of the inhibition zone in mm

Interpret Results

≥ 14 mm: Susceptible
(Presumptive S. pneumoniae)

Zone ≥ 14 mm

< 14 mm or No Zone: Resistant
(Viridans streptococcus)

No Zone

Perform Bile Solubility Test for confirmation if zone is < 14 mm

Zone < 14 mm

Click to download full resolution via product page

Caption: Workflow diagram of the optochin susceptibility test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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